Cas no 2580-58-7 (1,3,5-Triazin-2(1H)-one,tetrahydro-5-(2-hydroxyethyl)-)

1,3,5-Triazin-2(1H)-one,tetrahydro-5-(2-hydroxyethyl)- structure
2580-58-7 structure
Product Name:1,3,5-Triazin-2(1H)-one,tetrahydro-5-(2-hydroxyethyl)-
CAS No:2580-58-7
MF:C5H11N3O2
MW:145.159740686417
CID:284650
PubChem ID:75741
Update Time:2025-04-19

1,3,5-Triazin-2(1H)-one,tetrahydro-5-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazin-2(1H)-one,tetrahydro-5-(2-hydroxyethyl)-
    • 5-(2-hydroxyethyl)-1,3,5-triazinan-2-one
    • 2-keto-5-(2-hydroxyethyl)-tetrahydro-1,3,5-triazine
    • 5-(2-Hydroxy-aethyl)-tetrahydro-[1,3,5]triazin-2-on
    • 5-(2-hydroxy-ethyl)-[1,3,5]triazinan-2-one
    • 5-(2-hydroxyethyl)hexahydro-1,3,5-triazin-2-one
    • AC1L2PFA
    • AC1Q6GZ7
    • CTK4F6486
    • HMS2886I17
    • NSC47881
    • SureCN268537
    • Tetrahydro-5-(2-hydroxyethyl)-1,3,5-triazin-2(1H)-one
    • 1,3,5-Triazin-2(1H)-one, tetrahydro-5-(2-hydroxyethyl)-
    • AKOS006346859
    • NSC 47881
    • 1-(.BETA.-HYDROXYETHYL)-4-OXOHEXAHYDRO-1,3,5-TRIAZINE
    • NS00027970
    • SMR000528227
    • 5-(2-Hydroxyethyl)-1,2,3,4,5,6-hexahydro-1,3,5-triazine-2-one
    • DTXSID20180459
    • NSC-47881
    • Tetrahydro-5-(2-hydroxyethyl)-s-triaz-2(1H)-one
    • EINECS 219-944-1
    • CHEMBL1391511
    • SCHEMBL268537
    • 2580-58-7
    • UNII-7AK92A3D35
    • 7AK92A3D35
    • NCGC00246819-01
    • MLS000736631
    • Inchi: 1S/C5H11N3O2/c9-2-1-8-3-6-5(10)7-4-8/h9H,1-4H2,(H2,6,7,10)
    • InChI Key: XWAUFZXBGKOTGL-UHFFFAOYSA-N
    • SMILES: OCCN1CNC(NC1)=O

Computed Properties

  • Exact Mass: 145.08523
  • Monoisotopic Mass: 145.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.6A^2
  • XLogP3: -1.3

Experimental Properties

  • Density: 1.198
  • Boiling Point: 444.5°Cat760mmHg
  • Flash Point: 222.6°C
  • Refractive Index: 1.491
  • PSA: 64.6
  • LogP: -0.89600

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